Cas no 1805375-26-1 (Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805375-26-1
• MF: C₁₁H₁₁Cl₂F₂NO₂
• MW: 298.113348245621
• CID: 4871077
• Update Time: 2025-10-12

Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H11Cl2F2NO2/c1-2-18-8(17)3-6-5-16-10(11(14)15)9(13)7(6)4-12/h5,11H,2-4H2,1H3
• InChI Key： RQBXAWIAORXVBV-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(CC(=O)OCC)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate

Research Briefing on Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS: 1805375-26-1)

Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS: 1805375-26-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including chloro, chloromethyl, and difluoromethyl substituents, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The synthesis and functionalization of Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate have been the focus of several recent investigations. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the synthesis of pyridine-based kinase inhibitors, which show promising activity against cancer cell lines. The presence of the difluoromethyl group enhances the metabolic stability of the resulting compounds, a key consideration in drug design.

In addition to its role in kinase inhibitor development, this compound has been explored for its antimicrobial properties. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate exhibit potent activity against multidrug-resistant bacterial strains. The chloromethyl and difluoromethyl groups were found to play a crucial role in disrupting bacterial cell wall synthesis, offering a potential pathway for new antibiotic development.

Further studies have investigated the mechanistic aspects of this compound's reactivity. A recent paper in Organic Letters (2024) detailed a novel catalytic method for the selective modification of the chloromethyl group, enabling the efficient production of diverse analogs. This advancement opens new avenues for structure-activity relationship (SAR) studies, facilitating the optimization of pharmacological properties.

Despite these promising developments, challenges remain in the large-scale synthesis and application of Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate. Issues such as yield optimization and purification have been noted in industrial-scale production. However, ongoing research aims to address these limitations through innovative synthetic strategies and process optimization.

In conclusion, Ethyl 3-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine-5-acetate represents a versatile and valuable building block in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a compound of significant interest for future research. Continued exploration of its applications and synthetic methodologies is expected to yield further breakthroughs in drug discovery and development.